3-[(4-fluorobenzoyl)amino]-N-(2-furylmethyl)benzamide

• Molecular Formula: C19H15FN2O3
• Molecular Weight: 338.3 g/mol
• IUPAC Name: 3-[(4-fluorobenzoyl)amino]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H15FN2O3/c20-15-8-6-13(7-9-15)19(24)22-16-4-1-3-14(11-16)18(23)21-12-17-5-2-10-25-17/h1-11H,12H2,(H,21,23)(H,22,24)
• InChI Key: RGUGCKBQNDAMLW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)F)C(=O)NCC3=CC=CO3

Description

3-[(4-fluorobenzoyl)amino]-N-(2-furylmethyl)benzamide, commonly known as FBA, is a synthetic compound used in scientific research. It is a member of the benzamide family of compounds and has been extensively studied for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of FBA is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways in the body. FBA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. FBA has also been shown to inhibit the activity of certain protein kinases, which play a role in cell signaling and proliferation.
Biochemical and Physiological Effects:
FBA has been shown to have a number of biochemical and physiological effects in various in vitro and in vivo models. It has been shown to reduce inflammation and pain in models of arthritis and other inflammatory conditions. FBA has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, FBA has been shown to have neuroprotective effects in models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using FBA in lab experiments is its well-characterized chemical structure and synthesis method. This allows for accurate dosing and reproducibility in experiments. However, one limitation of using FBA is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research involving FBA. One area of interest is its potential use as a therapeutic agent for various inflammatory conditions and cancers. Additionally, further research is needed to fully understand the mechanism of action of FBA and its effects on various signaling pathways in the body. Finally, there is potential for FBA to be used as a diagnostic tool for certain diseases, such as Alzheimer's disease.

Synthesis Methods

The synthesis of FBA involves the reaction of 4-fluorobenzoic acid with 2-furylmethylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then treated with benzoyl chloride to form the final product, FBA. The yield of FBA can be improved by using different reaction conditions, such as varying the reaction time or temperature.

Scientific Research Applications

FBA has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anti-cancer effects in various in vitro and in vivo models. FBA has also been studied for its potential use as a diagnostic tool for certain diseases, such as Alzheimer's disease.